Cas no 2171515-87-8 (3-(2-chloro-4-fluorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(2-chloro-4-fluorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171515-87-8
• MF: C₂₅H₂₀ClFN₂O₅
• MW: 482.888109207153
• CID: 5837711
• PubChem ID: 165541696
• Update Time: 2025-06-08

3-(2-chloro-4-fluorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-4-fluorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 2171515-87-8
• EN300-1494597
• 3-[(2-chloro-4-fluorophenyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C25H20ClFN2O5/c26-20-11-14(27)9-10-21(20)28-24(32)22(12-23(30)31)29-25(33)34-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-11,19,22H,12-13H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： ICANQLWDMUNZAT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)F

Computed Properties

• Exact Mass: 482.1044776g/mol
• Monoisotopic Mass: 482.1044776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2-chloro-4-fluorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Recent Advances in the Study of 3-(2-chloro-4-fluorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2171515-87-8)

The compound 3-(2-chloro-4-fluorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2171515-87-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a chloro-fluorophenyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex pharmaceutical agents.

One of the key areas of research has been the optimization of the synthetic pathway for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the efficiency and scalability of production. The researchers employed a multi-step reaction sequence, starting from commercially available precursors, and achieved a final yield of over 85%. This advancement is critical for enabling further pharmacological studies and potential industrial applications.

In addition to synthetic improvements, the biological activity of 3-(2-chloro-4-fluorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid has been investigated. Preliminary in vitro studies have demonstrated its inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that this compound exhibits moderate inhibition of cyclooxygenase-2 (COX-2), suggesting potential anti-inflammatory properties. However, further in vivo studies are required to validate these findings and assess the compound's therapeutic potential.

Another exciting development is the exploration of this compound as a versatile intermediate in peptide synthesis. The Fmoc group is a well-known protecting group in solid-phase peptide synthesis (SPPS), and the presence of this moiety in 3-(2-chloro-4-fluorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid makes it a valuable candidate for constructing peptide-based therapeutics. Researchers have successfully incorporated this compound into peptide chains, demonstrating its utility in creating novel bioactive molecules with enhanced stability and activity.

Despite these promising findings, challenges remain. The compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), have yet to be fully characterized. Additionally, the potential toxicity and off-target effects need to be thoroughly investigated before clinical applications can be considered. Future research directions may include structure-activity relationship (SAR) studies to optimize the compound's efficacy and safety profile.

In conclusion, 3-(2-chloro-4-fluorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2171515-87-8) represents a promising candidate for further development in the pharmaceutical and chemical biology fields. Recent advancements in its synthesis and preliminary biological evaluations highlight its potential as a therapeutic agent and a valuable synthetic intermediate. Continued research efforts will be essential to unlock its full potential and translate these findings into practical applications.